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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance for the safe handling of

SBI-115, a TGR5 antagonist. Adherence to these procedures is critical to minimize risk and

ensure a safe research environment.

Personal Protective Equipment (PPE) and Safety
Measures
When handling SBI-115, a comprehensive approach to personal protection is necessary. The

following table summarizes the required personal protective equipment.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory. A face shield may

be required for splash hazards.

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use

and dispose of them properly

after handling the compound.

Body Laboratory Coat

A full-sleeved lab coat is

mandatory to protect skin and

clothing from potential

contamination.

Respiratory Respirator (if necessary)

Use in a well-ventilated area or

under a chemical fume hood. If

dust or aerosols are

generated, a NIOSH-approved

respirator may be required

based on a risk assessment.

Operational and Disposal Plans
Safe and effective research requires meticulous planning from initial handling to final disposal.

The following protocols provide a step-by-step guide for working with SBI-115.

Experimental Protocols
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C for long-term stability.[1]
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Keep away from incompatible materials such as strong oxidizing agents.

Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

certified chemical fume hood.

To prepare a stock solution, dissolve SBI-115 in a suitable solvent such as Dimethyl

Sulfoxide (DMSO).

Avoid generating dust when handling the solid form.

Ensure all labware used for handling the compound is clean and dry.

Handling:

Wear all required personal protective equipment as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Spill Response:

In case of a small spill, carefully absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Place the absorbed material into a sealed container for proper disposal.

Ventilate the area of the spill.

For larger spills, evacuate the area and contact the appropriate environmental health and

safety personnel.

Disposal:
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Dispose of waste SBI-115 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Do not dispose of the compound down the drain or in the general trash.

Consult with your institution's environmental health and safety department for specific

disposal guidelines.

SBI-115 Handling Workflow
The following diagram illustrates the key stages of the operational workflow for handling SBI-
115, from initial receipt to final disposal.

Preparation Handling (in Fume Hood) Post-Experiment Disposal

Receipt & Inspection Secure Storage (-20°C) Weighing Solid Solution Preparation (DMSO) Experimental Use Decontaminate Workspace & Equipment Collect Waste Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of SBI-115.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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